N-benzyl-N-methyl-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide
Description
N-benzyl-N-methyl-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide is a compound of interest due to its chemical structure and potential applications in various scientific areas. Although the specific compound requested was not directly found in the literature, closely related compounds have been synthesized and studied, providing insights into their synthesis, structure, chemical reactions, and properties.
Synthesis Analysis
The synthesis of compounds closely related to N-benzyl-N-methyl-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide involves complex chemical reactions, including the use of palladium-mediated reactions for the construction of similar pyridazinone frameworks and the use of amino acid esters and azides for the synthesis of related molecules. These processes highlight the intricate methodologies required to create such compounds, reflecting the challenges and innovations in the synthesis of complex organic molecules (Hoareau & Scott, 2010).
Molecular Structure Analysis
The molecular structure of related compounds, such as 2-phenyl-N-(pyrazin-2-yl)acetamide, has been characterized using techniques like X-ray diffraction, demonstrating the compound's monoclinic space group and providing detailed geometrical parameters. These structural analyses are crucial for understanding the chemical behavior and potential applications of these molecules (Nayak et al., 2014).
Chemical Reactions and Properties
The chemical reactions and properties of compounds within this chemical space often involve interactions with biological receptors, indicating potential medicinal applications. For instance, the synthesis and antifungal activity of N‐(Alkyl/Aryl)‐2‐(3‐oxo‐1,4‐benzothiazin‐2‐yl)acetamides showcase the antimicrobial potential of these compounds, underlining their relevance in pharmaceutical research (Gupta & Wagh, 2006).
properties
IUPAC Name |
N-benzyl-N-methyl-2-(6-oxo-3-phenylpyridazin-1-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O2/c1-22(14-16-8-4-2-5-9-16)20(25)15-23-19(24)13-12-18(21-23)17-10-6-3-7-11-17/h2-13H,14-15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUPYZQXWMIGOKJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C(=O)CN2C(=O)C=CC(=N2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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